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Compound of Interest

Compound Name: (Isoquinolin-8-yl)methanol

Cat. No.: B1322876 Get Quote

Essential Safety and Handling Guide for
(Isoquinolin-8-yl)methanol
Disclaimer: No specific Safety Data Sheet (SDS) for (Isoquinolin-8-yl)methanol (CAS No.

76518-57-5) was publicly available at the time of this writing. The following guidance is based

on the safety profile of its structural isomer, quinolin-8-ylmethanol, general principles of

laboratory safety for handling heterocyclic aromatic compounds, and the known hazards of

methanol. It is imperative to obtain and review the official SDS from your supplier before

commencing any work with this compound. This guide provides essential safety and logistical

information for researchers, scientists, and drug development professionals.

Hazard Assessment and Toxidological Profile
(Isoquinolin-8-yl)methanol is a heterocyclic aromatic compound. While specific toxicity data is

limited, its structural isomer, quinolin-8-ylmethanol, is classified with the following hazards:

Harmful if swallowed[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

May cause respiratory irritation[1]
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Given its methanol group, there is also a potential for toxicity associated with methanol, which

can cause damage to organs, particularly the optic nerve, and may be fatal or cause blindness

if swallowed in sufficient quantities.[2][3][4] Chronic exposure to methanol may also have

adverse effects.[2]

Quantitative Data Summary
The following table summarizes key quantitative data based on its structural isomer and related

compounds. This information should be used as a guideline and confirmed with supplier-

specific data.

Property Value Source

Molecular Formula C₁₀H₉NO [5]

Molecular Weight 159.18 g/mol [1]

Appearance Likely a solid

GHS Hazard Statements H302, H315, H319, H335 [1]

Storage Class 11 - Combustible Solids

Operational Plan: Handling and Disposal
Adherence to strict operational procedures is critical for the safe handling of (Isoquinolin-8-
yl)methanol.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against potential

splashes that could cause

serious eye damage.

Skin Protection

- Gloves: Chemically resistant

gloves (e.g., nitrile or

neoprene). Inspect gloves for

any signs of degradation or

perforation before use.

Dispose of contaminated

gloves immediately after use.-

Lab Coat: A flame-resistant lab

coat should be worn.

To prevent skin contact, which

could lead to irritation.

Respiratory Protection
Handle in a certified chemical

fume hood.

To minimize inhalation of dust

or vapors, which may cause

respiratory irritation.

Handling Procedures
Engineering Controls: Always handle (Isoquinolin-8-yl)methanol in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure. Ensure that

a safety shower and an eyewash station are readily accessible in the immediate work area.

Weighing and Transfer:

Designate a specific area within the fume hood for handling this compound.

Use a disposable weighing boat or paper.

Carefully transfer the solid to the reaction vessel using a spatula.

Avoid creating dust.

General Handling:
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Avoid direct contact with the skin, eyes, and clothing.

Use non-sparking tools if the compound is known to be flammable or handled in a

flammable solvent.

Wash hands thoroughly after handling, even if gloves were worn.

Emergency Procedures
Scenario Procedure

Skin Contact

1. Immediately remove contaminated clothing.2.

Wash the affected area with soap and plenty of

water for at least 15 minutes.3. Seek medical

attention if irritation persists.

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.2. Remove contact

lenses if present and easy to do.3. Seek

immediate medical attention.

Inhalation

1. Move the individual to fresh air.2. If breathing

is difficult, provide oxygen.3. If not breathing,

give artificial respiration.4. Seek immediate

medical attention.

Ingestion

1. Do NOT induce vomiting.2. Rinse mouth with

water.3. Never give anything by mouth to an

unconscious person.4. Seek immediate medical

attention.

Spill

1. Evacuate the area.2. Wear appropriate

PPE.3. For a small spill, carefully sweep up the

solid material, avoiding dust generation, and

place it in a sealed container for disposal.4. For

a large spill, follow institutional emergency

procedures.

Disposal Plan
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Proper disposal of (Isoquinolin-8-yl)methanol and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste:

Collect all solid waste, including contaminated gloves, weighing paper, and excess

reagent, in a clearly labeled, sealed, and puncture-resistant hazardous waste container.

Liquid Waste:

Collect any solutions containing (Isoquinolin-8-yl)methanol in a labeled, sealed, and

chemically compatible hazardous waste container.

Do not mix with incompatible waste streams.

Labeling:

All waste containers must be clearly labeled with the full chemical name "(Isoquinolin-8-
yl)methanol" and appropriate hazard warnings (e.g., "Toxic," "Irritant").

Disposal:

Dispose of all hazardous waste through your institution's environmental health and safety

(EHS) office, following all local, state, and federal regulations.

Visual Workflow for Handling (Isoquinolin-8-
yl)methanol
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Caption: Workflow for the safe handling of (Isoquinolin-8-yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1322876?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Quinolin-8-ylmethanol
https://www.gov.uk/government/publications/methanol-properties-incident-management-and-toxicology/methanol-toxicological-overview
https://litfl.com/methanol-toxicity/
https://accessmedicine.mhmedical.com/content.aspx?bookid=3195&sectionid=266329717
https://www.pschemicals.com/index.php?p=product&CAS_nr=76518-57-5&id=721820
https://www.benchchem.com/product/b1322876#personal-protective-equipment-for-handling-isoquinolin-8-yl-methanol
https://www.benchchem.com/product/b1322876#personal-protective-equipment-for-handling-isoquinolin-8-yl-methanol
https://www.benchchem.com/product/b1322876#personal-protective-equipment-for-handling-isoquinolin-8-yl-methanol
https://www.benchchem.com/product/b1322876#personal-protective-equipment-for-handling-isoquinolin-8-yl-methanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1322876?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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